1-Octanethiol
Overview
Description
1-Octanethiol is a compound that has been studied for its unique interactions with various metal surfaces and its potential applications in nanotechnology and materials science. The molecule consists of an eight-carbon alkyl chain with a terminal thiol group, which allows it to form self-assembled monolayers on metal surfaces such as gold, platinum, and copper. These monolayers exhibit different structural phases and have implications for the stability and reactivity of the surfaces they cover .
Synthesis Analysis
While the papers provided do not detail the synthesis of 1-Octanethiol itself, they do discuss the synthesis of related compounds and their interactions with metal surfaces. For example, the synthesis of methyleneoxyamine derivatives of 1-(propylthio)octane is described, which involves the condensation of 1-(propylthio)octane with secondary amines and formaldehyde . This process could potentially be adapted for the synthesis of 1-Octanethiol by substituting the appropriate thiol precursor.
Molecular Structure Analysis
The molecular structure of 1-Octanethiol is characterized by its long alkyl chain and terminal thiol group. This structure allows it to adsorb onto metal surfaces, forming various phases such as the "honeycomb" and pseudo-(100) reconstructed surface phases on Cu(111) . The thiol group binds to the metal, while the alkyl chain lies parallel to the surface, as observed in studies on GaN(0001) .
Chemical Reactions Analysis
1-Octanethiol's reactivity is highlighted in its ability to form self-assembled monolayers on metal surfaces. The thiol group undergoes chemisorption, which is a strong form of adsorption that involves the formation of a chemical bond between the adsorbate and the substrate. This process is evident in the adsorption of 1-Octanethiol on Cu(111) and GaN(0001) surfaces . Additionally, the reactivity of related dithiol compounds on gold surfaces has been investigated, suggesting that 1-Octanethiol could exhibit similar reactivity patterns .
Physical and Chemical Properties Analysis
The physical and chemical properties of 1-Octanethiol are influenced by its molecular structure. Scanning tunneling microscopy and spectroscopy studies reveal that 1-Octanethiol molecules adsorbed on Pt chains exhibit a single molecule resistance of 100-150 Mohms, indicating its potential use in molecular electronics . The self-assembled monolayers of 1-Octanethiol on Au(111) show a striped phase, which is significant for understanding the surface chemistry of thiol-protected gold surfaces . Electrochemical and NMR characterization of octanethiol-protected Au nanoparticles demonstrate size-dependent properties, such as the potentials of zero charge and the dielectric constant of the protecting octanethiol layer .
Scientific Research Applications
Formation of Self-Assembled Monolayers (SAMs)
1-Octanethiol forms striped phases when adsorbed on Au(111) from solution, as observed through scanning tunneling microscopy (Sharma, Komiyama, & Engstrom, 2008). It also exhibits unique adsorption structures on Cu(111), with phases similar to those seen in methanethiolate structures (S. M. D. & Woodruff, 2000).
Impact on Battery Performance
Research has shown that 1-Octanethiol in the electrolyte improves the discharge rates of iron electrodes in batteries. However, it can also poison the air-electrode catalyst, impairing performance (McKerracher et al., 2020).
Chemisorption Studies
The chemisorption of 1-Octanethiol on GaN(0001) surfaces has been analyzed using various spectroscopic techniques, indicating adsorption via the thiol group with the alkyl chain parallel to the surface (Bermudez, 2003).
Characterization of Au Nanoparticles
1-Octanethiol-protected Au nanoparticles demonstrate size-dependent properties, as revealed by electrochemical and NMR studies (Lica, Zelakiewicz, & Tong, 2003).
Molecular Transport Properties
The transport properties of octanethiol molecules on Pt chains have been studied, showing that these molecules can significantly increase current flow when interacting with scanning tunneling microscopy-tips (Kockman, Poelsema, & Zandvliet, 2009).
Role in Nanotube Unzipping
1-Octanethiol plays a role in the unzipping of multilayered WS₂ nanotubes, with theoretical analysis supporting its effectiveness in this process (Kvashnin et al., 2014).
Formation of Copper Octanethiolate
1-Octanethiol is effective as a collector for malachite, forming copper octanethiolate with high hydrophobicity on its surface (Kobayashi & Matsubara, 1986).
Application in Polymerization Processes
Octanethiol acts as a chain transfer agent in the polymerization of methyl methacrylate, indicating a radical nature of the propagating species (Heuts, Mallesch, & Davis, 1999).
Investigation of Mixed and Unmixed SAMs
Atom probe tomography has been used to analyze octanethiol in mixed and unmixed self-assembled monolayers on gold, providing insights into their surface morphology (Mohanty & Tolochko, 2019).
Adsorption Kinetics on Gold
The adsorption kinetics of 1-octanethiol on gold electrodes have been studied, revealing insights into the interaction mechanisms and dynamics (He, Xie, & Jiang, 2011).
Study of Photooxidation in SAMs
The structure and photooxidation of SAMs formed from 1-octanethiol have been examined using X-ray photoelectron spectroscopy, providing details about their stability and alignment (Rieley et al., 1998).
Application in Inkjet Printing
1-Octanethiol has been used to protect copper nanoparticles against oxidation in inkjet printing applications, showing potential for use in flexible electronics (Son et al., 2018).
Sintering Behavior in Ink-jet Technology
The sintering behavior of 1-octanethiol coated copper nanoparticles has been explored, demonstrating its efficacy in ink-jet printing technology (Kwon et al., 2012).
Exchange Kinetics in Monolayer Assembly
The exchange kinetics of octanethiol SAMs have been probed, providing insights into the dynamics of monolayer formation and replacement (Kajikawa, Hara, Sasabe, & Knoll, 1997).
Oxidation Prevention in Nano Powders
A study on the optimization of surface coating using octanethiol on Cu nano powders for oxidation prevention highlights its effectiveness in protecting against oxidation (Seong et al., 2010).
Safety And Hazards
Future Directions
The future outlook of the 1-Octanethiol market seems promising, as there is a growing demand for its applications across various industries . The fragrance and flavor industry, in particular, is witnessing significant growth, driven by changing consumer preferences and increased product innovation . Additionally, the pharmaceutical industry requires 1-Octanethiol as a crucial intermediate in the synthesis of active pharmaceutical ingredients (APIs), further driving the demand .
properties
IUPAC Name |
octane-1-thiol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18S/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZCOBXFFBQJQHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18S, Array | |
Record name | 1-OCTANETHIOL | |
Source | CAMEO Chemicals | |
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Record name | n-OCTYL MERCAPTAN | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4026894 | |
Record name | 1-Octanethiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4026894 | |
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Molecular Weight |
146.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1-octanethiol appears as a clear colorless liquid. Flash point 115 °F. Insoluble in water and less dense than water. Used to make other chemicals., Liquid, Water-white liquid with a mild odor; [NIOSH], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Water-white liquid with a mild odor. | |
Record name | 1-OCTANETHIOL | |
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Record name | 1-Octanethiol | |
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Record name | n-OCTYL MERCAPTAN | |
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Record name | 1-Octanethiol | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0471.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Boiling Point |
390 °F at 760 mmHg (NIOSH, 2023), 199.1 °C at 760 mm Hg, 199 °C, 390 °F | |
Record name | 1-OCTANETHIOL | |
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Record name | n-OCTYL MERCAPTAN | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Record name | 1-Octanethiol | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0471.html | |
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Flash Point |
115 °F (NIOSH, 2023), 69 °C, 156 °F (69 °C) (Open cup), 69 °C o.c., (oc) 115 °F | |
Record name | 1-OCTANETHIOL | |
Source | CAMEO Chemicals | |
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Record name | 1-OCTANETHIOL | |
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Record name | n-OCTYL MERCAPTAN | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1493 | |
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Record name | 1-Octanethiol | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0471.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Solubility |
Insoluble (NIOSH, 2023), Soluble in ethanol; slightly soluble in carbon tetrachloride, Insoluble in water, Solubility in water: none, Insoluble | |
Record name | 1-OCTANETHIOL | |
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Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Record name | 1-Octanethiol | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0471.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Density |
0.84 (NIOSH, 2023) - Less dense than water; will float, 0.8433 at 20 °C/4 °C, Relative density (water = 1): 0.84, 0.84 | |
Record name | 1-OCTANETHIOL | |
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Record name | n-OCTYL MERCAPTAN | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1493 | |
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Record name | 1-Octanethiol | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0471.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
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Vapor Density |
5.0 (Air= 1), Relative vapor density (air = 1): 5.0 | |
Record name | 1-OCTANETHIOL | |
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Vapor Pressure |
3 mmHg at 212 °F (NIOSH, 2023), 0.42 [mmHg], 0.4245 mm Hg at 25 °C /Extrapolated/, Vapor pressure, kPa at 25 °C: 0.06, (212 °F): 3 mmHg | |
Record name | 1-OCTANETHIOL | |
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Record name | 1-Octanethiol | |
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URL | https://www.cdc.gov/niosh/npg/npgd0471.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Product Name |
1-Octanethiol | |
Color/Form |
Water-white liquid | |
CAS RN |
111-88-6, 94805-33-1 | |
Record name | 1-OCTANETHIOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4110 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 1-Octanethiol | |
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Record name | 1-Octanethiol | |
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Record name | 1-OCTANETHIOL | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=41903 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Octanethiol | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Octanethiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4026894 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Octane-1-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.562 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-OCTANETHIOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/42GO2PA46L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 1-OCTANETHIOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5552 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | n-OCTYL MERCAPTAN | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1493 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
-57 °F (NIOSH, 2023), -49.2 °C, Liquid molar volume = 0.174195 cu m/kmol; IG Heat of Formation = -1.7010X10+8 J/kmol; Heat Fusion at Melting Point = 2.4000X10+7 J/kmol, -49 °C, -57 °F | |
Record name | 1-OCTANETHIOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/4110 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 1-OCTANETHIOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5552 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | n-OCTYL MERCAPTAN | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1493 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | 1-Octanethiol | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh/npg/npgd0471.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.